Cas no 102879-33-4 (5,6,7,8-tetrahydro-3(2H)-Isoquinolinone)

5,6,7,8-tetrahydro-3(2H)-Isoquinolinone structure
102879-33-4 structure
Product Name:5,6,7,8-tetrahydro-3(2H)-Isoquinolinone
CAS No:102879-33-4
MF:C9H11NO
MW:149.189742326736
CID:125334
PubChem ID:14494728
Update Time:2025-04-18

5,6,7,8-tetrahydro-3(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-tetrahydro-3(2H)-Isoquinolinone
    • 3-Isoquinolinol,5,6,7,8-tetrahydro- (6CI)
    • 3(2H)-Isoquinolinone,5,6,7,8-tetrahydro-
    • 5,6,7,8-tetrahydro-2H-isoquinolin-3-one
    • 5,6,7,8-tetrahydroisoquinolin-3-ol
    • 5,6,7,8-Tetrahydroisoquinolin-3(2H)-one
    • 3(2H)-Isoquinolinone,5,6,7,8-tetrahydro-(9CI)
    • FT-0759565
    • Z1203746588
    • CEA87933
    • SY355492
    • EN300-371633
    • 2,3,5,6,7,8-Hexahydroisoquinolin-3-one
    • SCHEMBL13284381
    • NAVNEMDRBCCOTJ-UHFFFAOYSA-N
    • 102879-33-4
    • AKOS006356806
    • MFCD12923365
    • DA-48268
    • Inchi： 1S/C9H11NO/c11-9-5-7-3-1-2-4-8(7)6-10-9/h5-6H,1-4H2,(H,10,11)
    • InChI Key： NAVNEMDRBCCOTJ-UHFFFAOYSA-N
    • SMILES： O=C1C=C2C(=CN1)CCCC2

Computed Properties

  • Exact Mass: 149.08413
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

5,6,7,8-tetrahydro-3(2H)-Isoquinolinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189004092-1g
5,6,7,8-Tetrahydroisoquinolin-3(2H)-one
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Chemenu
CM145130-1g
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Ambeed
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A2B Chem LLC
AE53146-100mg
5,6,7,8-Tetrahydroisoquinolin-3(2H)-one
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A2B Chem LLC
AE53146-250mg
5,6,7,8-Tetrahydroisoquinolin-3(2H)-one
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Chemenu
CM145130-1g
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Aaron
AR009QHY-500mg
3(2H)-Isoquinolinone,5,6,7,8-tetrahydro-(9CI)
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Aaron
AR009QHY-250mg
3(2H)-Isoquinolinone,5,6,7,8-tetrahydro-(9CI)
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Aaron
AR009QHY-100mg
3(2H)-Isoquinolinone,5,6,7,8-tetrahydro-(9CI)
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1PlusChem
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5,6,7,8-tetrahydro-3(2H)-Isoquinolinone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:102879-33-4)5,6,7,8-tetrahydro-3(2H)-Isoquinolinone
Order Number:A904234
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:16
Price ($):650.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:102879-33-4)5,6,7,8-tetrahydro-3(2H)-Isoquinolinone
A904234
Purity:99%
Quantity:1g
Price ($):650.0
Email